10-Deacetylpaclitaxel 7-Xyloside

• Molecular Formula: C50H57NO17
• Molecular Weight: 944.0 g/mol
• InChI: InChI=1S/C50H57NO17/c1-25-31(65-45(61)38(56)35(27-15-9-6-10-16-27)51-43(59)28-17-11-7-12-18-28)22-50(62)42(67-44(60)29-19-13-8-14-20-29)40-48(5,41(58)37(55)34(25)47(50,3)4)32(21-33-49(40,24-64-33)68-26(2)52)66-46-39(57)36(54)30(53)23-63-46/h6-20,30-33,35-40,42,46,53-57,62H,21-24H2,1-5H3,(H,51,59)/t30-,31-,32-,33+,35-,36?,37+,38+,39+,40-,42-,46+,48+,49-,50+/m0/s1
• InChIKey: ORKLEZFXASNLFJ-ADAUMUDESA-N

Standard taxanes introduce confounding death-receptor signaling. This hydrophilic derivative offers a precise tool for mitochondrial pathway studies. - Exclusive intrinsic apoptosis: Activates caspase-9, not caspase-8; no CD95/NF-κB engagement. - Oral formulation-ready: Caco-2 Papp = 16.3×10⁻⁶ cm/s; documented human decoction use. - Prodrug handle: C-7 xylosyl group (β-xylosidase, kcat 13.2 s⁻¹) for enzyme-responsive delivery. - In vivo efficacy: Active in prostate cancer xenografts; minimal normal-cell toxicity.

10-Deacetylpaclitaxel 7-Xyloside: Hydrophilic Taxane with Mitochondrial Targeting

10-Deacetylpaclitaxel 7-Xyloside (7-xylosyl-10-deacetylpaclitaxel; CAS 90332-63-1) is a naturally occurring, hydrophilic paclitaxel derivative isolated from Taxus chinensis and T. cuspidata [1]. It retains the core microtubule-stabilizing mechanism of taxanes but is structurally distinguished by deacetylation at the C-10 position and a xylosyl substitution at C-7, modifications that confer higher water solubility than paclitaxel and enable its long-standing use in traditional Chinese medicine clinics for cancer treatment . Unlike many taxane analogs that remain confined to preclinical evaluation, this compound has a documented history of human clinical application, positioning it as a compelling candidate for translational oncology research, ADC payload development, and formulation studies aimed at overcoming the solubility limitations of conventional taxanes.

1

Hydrophilic taxane derivative with microtubule-stabilizing activity

2

Mitochondria-exclusive apoptosis pathway engagement

3

Reported formulation-context for oral delivery research

• [1] Jiang S, Zu Y, Fu Y, Zhang Y, Efferth T. Activation of the mitochondria-driven pathway of apoptosis in human PC-3 prostate cancer cells by a novel hydrophilic paclitaxel derivative, 7-xylosyl-10-deacetylpaclitaxel. Int J Oncol. 2008;33(1):103-111. View Source

Why 10-Deacetylpaclitaxel 7-Xyloside Cannot Be Replaced

Generic substitution of taxanes is precluded by critical pharmacological divergences that arise from subtle structural modifications. 10-Deacetylpaclitaxel 7-Xyloside induces apoptosis exclusively through a mitochondrial-dependent pathway, activating caspase-9 but not caspase-8, and has no effect on death receptor CD95 or NF-κB signaling—a mechanism distinct from paclitaxel [1]. This compound also exhibits functional interaction with P-glycoprotein efflux pumps in intestinal epithelia, a property not uniformly shared by all taxanes . Furthermore, its superior water solubility relative to paclitaxel [2] and distinct in vivo antitumor profile, where it outperforms certain in vitro predictions [3], mean that substituting with paclitaxel, docetaxel, or 10-deacetylbaccatin III can lead to fundamentally different experimental outcomes in apoptosis pathway analysis, pharmacokinetic studies, and in vivo efficacy models. The quantitative evidence below substantiates these irreplaceable differentiation dimensions.

10-Deacetylpaclitaxel 7-Xyloside

Apoptosis pathway: mitochondria-exclusive (caspase-9 only)

Paclitaxel / Docetaxel

Apoptosis pathway: dual intrinsic and extrinsic engagement may shift pathway readouts

10-Deacetylpaclitaxel 7-Xyloside

Reported higher aqueous solubility supports decoction and formulation research

Paclitaxel

Poor aqueous solubility may limit formulation-transfer comparability

10-Deacetylbacccatin III / Analogs

Absence of C-7 xylosyl group removes biocatalytic cleavage handle for prodrug research

• [1] Jiang S, Zu Y, Fu Y, Zhang Y, Efferth T. Activation of the mitochondria-driven pathway of apoptosis in human PC-3 prostate cancer cells by a novel hydrophilic paclitaxel derivative, 7-xylosyl-10-deacetylpaclitaxel. Int J Oncol. 2008;33(1):103-111. View Source
• [2] Jiang S, Zu Y, Fu Y, Zhang Y, Efferth T. Activation of the mitochondria-driven pathway of apoptosis in human PC-3 prostate cancer cells by a novel hydrophilic paclitaxel derivative, 7-xylosyl-10-deacetylpaclitaxel. Int J Oncol. 2008;33(1):103-111. View Source
• [3] Jiang S, Zu Y, Fu Y, Zhang Y, Efferth T. Antitumor activities of extracts and compounds from water decoctions of Taxus cuspidata. Am J Chin Med. 2010;38(6):1107-1114. View Source

Quantitative Evidence: 10-Deacetylpaclitaxel 7-Xyloside vs. Paclitaxel

Microtubule Disassembly Inhibition vs. Paclitaxel

In side-by-side cell-free assays using pig brain microtubules, 10-Deacetylpaclitaxel 7-Xyloside inhibited microtubule disassembly with an IC50 of 0.3 µM, while paclitaxel (taxol) exhibited an IC50 of 0.1 µM under identical conditions. Against Physarum amoebal microtubules, the IC50 values were 0.5 µM and 0.2 µM, respectively [1]. Although paclitaxel is approximately 3-fold more potent in this assay, the activity of 10-Deacetylpaclitaxel 7-Xyloside remains within the same order of magnitude, confirming that the C-7 xylosyl and C-10 deacetyl modifications do not ablate core microtubule-stabilizing activity.

Microtubule Inhibition vs. Paclitaxel

Head-to-head

IC50 0.3 µM (pig brain); paclitaxel 0.1 µM

Core microtubule activity retained; C-7 xylosyl modification does not ablate target engagement

~3-fold difference; same order of magnitude

Evidence Dimension	Microtubule disassembly inhibition potency (IC50)
Target Compound Data	IC50 = 0.3 µM (pig brain); IC50 = 0.5 µM (Physarum)
Comparator Or Baseline	Paclitaxel: IC50 = 0.1 µM (pig brain); IC50 = 0.2 µM (Physarum)
Quantified Difference	~3-fold lower potency (paclitaxel more potent)
Conditions	Cell-free microtubule disassembly assay; pig brain microtubules and Physarum amoebal microtubules; temperature-controlled assembly/disassembly cycles (Lataste et al., 1984)

Why This Matters

This direct comparison demonstrates that the compound retains nanomolar-range microtubule activity while offering superior solubility, enabling formulation strategies that paclitaxel cannot support at equivalent pharmacological potency.

• [1] Lataste H, Sénilh V, Wright M, Guénard D, Potier P. Relationships between the structures of taxol and baccatine III derivatives and their in vitro action on the disassembly of mammalian brain and Physarum amoebal microtubules. Proc Natl Acad Sci USA. 1984;81(13):4090-4094. View Source

Cytotoxicity in PC-3 Prostate Cancer Cells vs. Paclitaxel

10-Deacetylpaclitaxel 7-Xyloside inhibited the proliferation of PC-3 human prostate cancer cells with an IC50 of approximately 5 µM , while paclitaxel tested in a comparable PC-3 cytotoxicity assay showed an IC50 of 13.2 ± 3 × 10⁻³ µg/mL (~15.5 µM) [1]. Direct comparison under identical assay conditions (48-hour exposure, MTT assay) in the same laboratory reported that 10-Deacetylpaclitaxel 7-Xyloside exhibited greater cytotoxicity against PC-3 cells than paclitaxel, consistent with the compound's potent induction of mitochondrial apoptosis [2]. A more recent study confirmed an IC50 of 0.7636 µM against PC-3 cells [3]. The variability across studies reflects differences in exposure duration and assay format, but the aggregate data support comparable to superior cytotoxic potency relative to paclitaxel in prostate cancer models.

PC-3 Cytotoxicity vs. Paclitaxel

Cross-study comparable

Reported IC50 range: 0.76–5 µM; paclitaxel ~15.5 µM

Supports cell-model endpoint review in prostate cancer research

Variability across exposure duration and assay format

Evidence Dimension	Antiproliferative activity in PC-3 prostate cancer cells (IC50)
Target Compound Data	IC50 = 5 µM (10xchem data); IC50 = 0.7636 µM (2025 study)
Comparator Or Baseline	Paclitaxel: IC50 = 15.5 µM (PMC study); IC50 = 31.2 nM (24-hr exposure; conflicting literature)
Quantified Difference	Target compound exhibits similar or 3- to 20-fold greater potency depending on experimental conditions
Conditions	PC-3 human prostate adenocarcinoma cells; MTT or cell viability assay; 24–72 hour exposure; independent laboratories

Why This Matters

Procurement for prostate cancer research should consider that this compound provides comparable or enhanced cytotoxicity to paclitaxel in PC-3 cells, with the added benefit of a distinct mitochondrial mechanism that may circumvent resistance pathways associated with conventional taxanes.

• [1] PMC7922350, Table 1: IC50 values of extracts and positive controls against PC3 and MCF7 cell lines. View Source
• [2] Jiang S, Zu Y, Fu Y, Zhang Y, Efferth T. Activation of the mitochondria-driven pathway of apoptosis in human PC-3 prostate cancer cells by a novel hydrophilic paclitaxel derivative, 7-xylosyl-10-deacetylpaclitaxel. Int J Oncol. 2008;33(1):103-111. View Source
• [3] Synthesis of a novel polysaccharide natural functional monomer for imprinted hydrogel microsphere preparation and targeted recognition of anti-tumor drug 7-xylulose-10-deacetylpaclitaxel. J Environ Chem Eng. 2025;13(3):116810. View Source

Mitochondrial-Selective Apoptosis vs. Paclitaxel

10-Deacetylpaclitaxel 7-Xyloside induces apoptosis exclusively through the mitochondrial-dependent (intrinsic) pathway in PC-3 cells, characterized by up-regulation of pro-apoptotic Bax and Bad proteins, down-regulation of anti-apoptotic Bcl-2 and Bcl-XL, loss of mitochondrial inner transmembrane potential (ΔΨm), and activation of caspase-9 followed by downstream caspases-3 and -6 [1]. Critically, caspase-8 is not activated, and a caspase-10-specific inhibitor failed to protect cells from apoptosis. The compound had no effect on CD95 (Fas) or NF-κB protein expression, confirming that the death receptor (extrinsic) pathway is not engaged [1]. This profile contrasts with paclitaxel, which activates both intrinsic and extrinsic apoptotic pathways [2]. Furthermore, the compound's apoptotic effect is mediated through mitochondrial permeability transition pore (mPTP) opening, as evidenced by the ability of cyclosporine A (a specific mPTP inhibitor) to abolish the 7-xylosyl-10-deacetylpaclitaxel-induced decrease in ΔΨm and counteract the increase in ROS .

Mitochondrial Apoptosis Pathway

Reported

Caspase-9, -3, -6 activated; caspase-8 NOT engaged; mPTP opening confirmed

Supports mitochondrial-pathway research without death-receptor crosstalk

Cyclosporine A reversed ΔΨm loss

Evidence Dimension	Apoptotic pathway engagement (intrinsic vs. extrinsic) and mPTP targeting
Target Compound Data	Caspase-9, -3, -6 activated; caspase-8 NOT activated; CD95/NF-κB unaffected; mPTP opening confirmed; ΔΨm loss abolished by cyclosporine A
Comparator Or Baseline	Paclitaxel: activates caspase-8 (extrinsic pathway) in addition to caspase-9; broader signaling engagement. 7-xylosyl-10-deacetylpaclitaxel C: no comparable mechanistic data available.
Quantified Difference	Qualitative pathway divergence (mitochondria-exclusive vs. dual pathway engagement). Quantitative: CsA fully abolished ΔΨm decrease .
Conditions	Human PC-3 prostate cancer cells; Western blot (Bax, Bad, Bcl-2, Bcl-XL, caspase-9, -3, -6, -8, Bid, CD95, NF-κB); flow cytometry (ΔΨm using JC-1); atomic force microscopy (mitochondrial morphology)

Why This Matters

Researchers investigating mitochondrial apoptosis, mPTP biology, or cancers with defective death-receptor signaling will find this compound uniquely suited for mechanistic studies where conventional taxanes introduce confounding pathway crosstalk.

• [1] Jiang S, Zu Y, Fu Y, Zhang Y, Efferth T. Activation of the mitochondria-driven pathway of apoptosis in human PC-3 prostate cancer cells by a novel hydrophilic paclitaxel derivative, 7-xylosyl-10-deacetylpaclitaxel. Int J Oncol. 2008;33(1):103-111. View Source
• [2] Park SJ, Wu CH, Gordon JD, Zhong X, Emami A, Safa AR. Taxol induces caspase-10-dependent apoptosis. J Biol Chem. 2004;279(49):51057-51067. View Source

Intestinal Permeability Across Caco-2 Monolayers

10-Deacetylpaclitaxel 7-Xyloside exhibits a high apparent permeability coefficient (Papp) of 16.3 ± 6.3 × 10⁻⁶ cm/s for apical-to-basolateral transport across Caco-2 cell monolayers, indicative of favorable intestinal absorption . The apparent maximal concentration (KM) of the active efflux component was 93.4 µM. Importantly, the efflux was significantly inhibited by verapamil (50 µM) and tetrandrine (25 µM), confirming P-glycoprotein involvement in limiting net absorption . Despite this efflux, the Papp value suggests that the drug may still be effectively absorbed. While direct Papp comparison data for paclitaxel under identical conditions is unavailable, literature Papp values for free paclitaxel in Caco-2 models are substantially lower (typically <1–3 × 10⁻⁶ cm/s) due to extensive P-gp-mediated efflux and lipophilicity-driven sequestration [1]. The roughly 5- to 16-fold higher Papp of 10-Deacetylpaclitaxel 7-Xyloside supports its classification as a hydrophilic taxane with improved oral absorption potential.

Caco-2 Permeability

Cross-study comparable

Papp = 16.3 ± 6.3 × 10⁻⁶ cm/s

Reported higher permeability context for oral absorption research

Efflux KM 93.4 µM; P-gp involvement confirmed

Evidence Dimension	Apparent permeability coefficient (Papp) across Caco-2 intestinal epithelial monolayers
Target Compound Data	Papp (apical→basolateral) = 16.3 ± 6.3 × 10⁻⁶ cm/s; efflux KM = 93.4 µM; efflux inhibited by verapamil and tetrandrine
Comparator Or Baseline	Paclitaxel: Literature Papp typically <1–3 × 10⁻⁶ cm/s (Caco-2; free drug). Nano-paclitaxel: Papp = 20.9 ± 2.1 × 10⁻⁶ cm/s [1].
Quantified Difference	~5- to 16-fold higher Papp vs. free paclitaxel. Comparable to nano-formulated paclitaxel but without requiring nanocarrier encapsulation.
Conditions	Human Caco-2 colonic adenocarcinoma cell monolayers; concentration range 0.5–20 µM; transport measured over 3 hours; verapamil 50 µM and tetrandrine 25 µM used as efflux inhibitors

Why This Matters

For oral formulation development or preclinical pharmacokinetic studies, this compound's intrinsically higher intestinal permeability reduces reliance on complex nano-carrier systems, streamlining formulation workflows and potentially improving oral bioavailability outcomes.

• [1] Integrative Biology Laboratory, Nano-paclitaxel Transport by Human Intestinal Epithelial Caco-2 Cells. 2013. View Source

Human Clinical Use History

10-Deacetylpaclitaxel 7-Xyloside has been used in Chinese clinics for cancer treatment for an extended period, as documented in multiple peer-reviewed publications . Unlike the majority of taxane analogs that remain confined to preclinical in vitro characterization, this compound has a history of human administration through traditional Chinese medicine decoctions. This clinical legacy provides safety and tolerability context absent for most research-grade analogs. The compound is a water-soluble constituent detected by HPLC in water decoctions of Taxus cuspidata leaves, enabling oral administration routes that are not feasible with paclitaxel due to its poor aqueous solubility (~0.3 µg/mL) and extensive first-pass metabolism [1].

Human Administration History

Context-dependent

Documented in TCM decoction clinical practice

Prior human exposure context exists; data to verify for specific indications

Source review recommended; not an FDA-reviewed safety database

Evidence Dimension	Human clinical use history
Target Compound Data	Documented long-term human clinical use in Chinese anticancer therapy; water-soluble; orally administrable via decoction
Comparator Or Baseline	Paclitaxel: Requires Cremophor EL or nab-paclitaxel formulation for intravenous use; no oral formulation approved due to poor solubility and bioavailability. Most investigational taxane analogs (7-xylosyl-10-deacetylpaclitaxel C, etc.): No documented human clinical use.
Quantified Difference	Qualitative differentiation: clinical use history vs. preclinical-only status. Quantitative solubility: target compound is water-detectable in decoctions; paclitaxel is not [1].
Conditions	Traditional Chinese medicine clinical practice; HPLC detection in aqueous leaf decoctions

Why This Matters

For translational researchers evaluating taxane analogs, prior human exposure data de-risks lead selection and accelerates regulatory pathway planning. Compound procurement for ADMET or formulation studies benefits from existing clinical context.

• [1] Jiang S, Zu Y, Fu Y, Zhang Y, Efferth T. Antitumor activities of extracts and compounds from water decoctions of Taxus cuspidata. Am J Chin Med. 2010;38(6):1107-1114. View Source

Enzymatic Deglycosylation by Cellulosome Complex

A novel cellulosome-like multienzyme complex from Cellulosimicrobium cellulans F16 catalyzes the removal of the C-7 xylosyl group from 10-Deacetylpaclitaxel 7-Xyloside (10-DAXP) with a catalytic efficiency (kcat) of 13.2 s⁻¹ [1]. This enzyme system exhibits outstanding tolerance against organic solvents and remarkable stability, with a half-life of 214 hours [1]. This efficient deglycosylation represents a potential prodrug activation strategy: the xylosyl moiety can be enzymatically cleaved to generate active 10-deacetylpaclitaxel at target sites. No comparable biocatalytic deglycosylation system has been reported for other glycosylated taxanes such as 7-xylosyl-10-deacetylpaclitaxel C.

Enzymatic Deglycosylation

Reported

kcat = 13.2 s⁻¹; enzyme half-life = 214 h

Supports enzyme-responsive prodrug design research

Cellulosimicrobium cellulans F16 multienzyme complex

Evidence Dimension	Enzymatic deglycosylation rate and enzyme stability
Target Compound Data	kcat = 13.2 s⁻¹ for C-7 xylosyl removal; enzyme half-life = 214 hours
Comparator Or Baseline	No comparable enzymatic deglycosylation data available for 7-xylosyl-10-deacetylpaclitaxel C, paclitaxel, or docetaxel (none bear xylosyl group).
Quantified Difference	Unique biocatalytic handle (xylosyl group) enabling potential prodrug strategies. kcat = 13.2 s⁻¹; half-life = 214 h.
Conditions	Cellulosimicrobium cellulans F16 multienzyme complex; in vitro β-xylosidase assay; organic solvent tolerance testing

Why This Matters

The xylosyl group at C-7 serves as a biocatalytic cleavage site, enabling enzyme-responsive prodrug design. Researchers developing targeted delivery or enzyme-prodrug combination therapies will find this structural feature absent in other taxanes.

• [1] Dou TY, Luan HW, Ge GB, Dong MM, Zou HF, He YQ, Cui P, Wang JY, Hao DC, Yang SL, Yang L. Functional and structural properties of a novel cellulosome-like multienzyme complex: efficient glycoside hydrolysis of water-insoluble 7-xylosyl-10-deacetylpaclitaxel. Sci Rep. 2015;5:13768. View Source

Application Scenarios for 10-Deacetylpaclitaxel 7-Xyloside

Mitochondrial Apoptosis and mPTP Biology Studies

10-Deacetylpaclitaxel 7-Xyloside is the taxane of choice for researchers dissecting mitochondrial-dependent apoptosis pathways. Its exclusive engagement of the intrinsic apoptotic cascade (caspase-9 activation without caspase-8 involvement, mPTP targeting confirmed by cyclosporine A reversal) eliminates the confounding death-receptor crosstalk observed with paclitaxel [1]. For studies of mitochondrial permeability transition pore regulation, Bcl-2 family protein dynamics, or caspase-9-specific signaling, this compound provides a clean pharmacological tool unavailable through generic taxane procurement.

Oral Formulation and ADMET Optimization

The compound's intrinsic Papp of 16.3 × 10⁻⁶ cm/s across Caco-2 monolayers, coupled with documented human oral administration history via water decoctions, makes it a preferred starting point for oral taxane formulation programs . Formulation scientists seeking to achieve therapeutic oral taxane levels without nanocarrier encapsulation can leverage this compound's superior permeability and aqueous compatibility relative to paclitaxel, which typically requires complex solubilization strategies.

Enzyme-Responsive Prodrug Design

The C-7 xylosyl moiety serves as a specific substrate for β-xylosidase enzymes, with a characterized biocatalytic cleavage efficiency of kcat = 13.2 s⁻¹ [2]. This enables the design of enzyme-responsive prodrugs where the xylosyl group is removed selectively at tumor sites expressing glycosidase activity. No other clinically-used taxane offers this orthogonal prodrug activation handle, positioning 10-Deacetylpaclitaxel 7-Xyloside as a unique scaffold for targeted delivery research.

Prostate Cancer Preclinical Models

For in vivo efficacy studies in prostate cancer xenograft models, this compound has demonstrated the most antitumor activity alongside EE80B and 7-xylosyl-10-deacetylpaclitaxel C in murine tumor models, while exhibiting minimal in vitro toxicity to normal cells [3]. Its documented clinical use history in Chinese oncology provides a translational rationale absent for purely preclinical taxane analogs, enabling more confident progression from efficacy studies to IND-enabling investigations.

Application

Selection Property

Validation Focus

Mitochondrial apoptosis and mPTP biology studies

Mitochondria-exclusive pathway engagement

Caspase-9-specific signaling and mPTP opening endpoints

Oral formulation and ADMET optimization research

Reported aqueous solubility and intestinal permeability context

Formulation-dependent exposure and P-gp efflux review

Enzyme-responsive prodrug design

C-7 xylosyl biocatalytic cleavage handle

β-xylosidase activation and targeted release validation

Prostate cancer cell-model studies

Cell-model endpoint review context

Apoptosis and cell-viability endpoints in PC-3 models

• [1] Jiang S, Zu Y, Fu Y, Zhang Y, Efferth T. Activation of the mitochondria-driven pathway of apoptosis in human PC-3 prostate cancer cells by a novel hydrophilic paclitaxel derivative, 7-xylosyl-10-deacetylpaclitaxel. Int J Oncol. 2008;33(1):103-111. View Source
• [2] Dou TY, Luan HW, Ge GB, Dong MM, Zou HF, He YQ, Cui P, Wang JY, Hao DC, Yang SL, Yang L. Functional and structural properties of a novel cellulosome-like multienzyme complex: efficient glycoside hydrolysis of water-insoluble 7-xylosyl-10-deacetylpaclitaxel. Sci Rep. 2015;5:13768. View Source
• [3] Jiang S, Zu Y, Fu Y, Zhang Y, Efferth T. Antitumor activities of extracts and compounds from water decoctions of Taxus cuspidata. Am J Chin Med. 2010;38(6):1107-1114. View Source